(Z)-2-cyano-2-(5-(2,5-dichlorobenzyl)-3-(3-methoxyphenyl)-4-oxothiazolidin-2-ylidene)-N-methylacetamide

• IUPAC Name: (2Z)-2-cyano-2-[5-[(2,5-dichlorophenyl)methyl]-3-(3-methoxyphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]-N-methylacetamide
• InChI: InChI=1S/C21H17Cl2N3O3S/c1-25-19(27)16(11-24)21-26(14-4-3-5-15(10-14)29-2)20(28)18(30-21)9-12-8-13(22)6-7-17(12)23/h3-8,10,18H,9H2,1-2H3,(H,25,27)/b21-16-
• InChI Key: YOULTQWZHRRETC-PGMHBOJBSA-N
• Canonical SMILES: CNC(=O)C(=C1N(C(=O)C(S1)CC2=C(C=CC(=C2)Cl)Cl)C3=CC(=CC=C3)OC)C#N
• Isomeric SMILES: CNC(=O)/C(=C\1/N(C(=O)C(S1)CC2=C(C=CC(=C2)Cl)Cl)C3=CC(=CC=C3)OC)/C#N
• Molecular Formula: C21H17Cl2N3O3S
• Molecular Weight: 462.3 g/mol

Description

(Z)-2-cyano-2-(5-(2,5-dichlorobenzyl)-3-(3-methoxyphenyl)-4-oxothiazolidin-2-ylidene)-N-methylacetamide is a useful research compound. Its molecular formula is C21H17Cl2N3O3S and its molecular weight is 462.35. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Applications

• Compounds derived from the structural framework of thiazolidinone have been synthesized and evaluated for their antimicrobial activities, with some showing promising results against a range of microbial pathogens (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).
• Novel derivatives have been assessed for their cytotoxic activities against human breast cancer cell lines, displaying moderate to promising effects. This highlights the compound's potential in cancer therapy research (Kolluri et al., 2020).
• The study of substituted 2-methylene-1,3-oxazolidines and related derivatives from Cl(CH2)nNCO and Cl(CH2)nNCS with active methylene compounds provides insights into the chemical versatility and potential pharmaceutical applications of these compounds (Basheer & Rappoport, 2006).

Hypoglycemic and Herbicidal Activities

• Research into novel 2-(4-((2, 4- dioxothiazolidin-5-ylidene) methyl)-2-methoxyphenoxy)-N- substituted acetamide derivatives has shown significant hypoglycemic activity in animal models, suggesting potential applications in diabetes management (Nikaljea, Choudharia, & Une, 2012).
• The synthesis of 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates and their evaluation as herbicidal inhibitors highlight the compound's utility in agricultural research, with some derivatives showing high herbicidal activities (Wang, Li, Li, & Huang, 2004).

Structural and Mechanistic Studies

• Crystal structures of derivatives provide valuable insights into the molecular configurations and potential interaction mechanisms, facilitating the design of more effective drugs (Galushchinskiy, Slepukhin, & Obydennov, 2017).